2-nitro-N'-[1-(2-thienyl)ethylidene]benzohydrazide

• IUPAC Name: 2-nitro-N-[(Z)-1-thiophen-2-ylethylideneamino]benzamide
• InChI: InChI=1S/C13H11N3O3S/c1-9(12-7-4-8-20-12)14-15-13(17)10-5-2-3-6-11(10)16(18)19/h2-8H,1H3,(H,15,17)/b14-9-
• InChI Key: YEURDXWNPPTCLH-ZROIWOOFSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC=CC=C1[N+](=O)[O-])C2=CC=CS2
• Isomeric SMILES: C/C(=N/NC(=O)C1=CC=CC=C1[N+](=O)[O-])/C2=CC=CS2
• Molecular Formula: C13H11N3O3S
• Molecular Weight: 289.31 g/mol

Description

2-nitro-N'-[1-(2-thienyl)ethylidene]benzohydrazide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as thiosemicarbazone and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 2-nitro-N'-[1-(2-thienyl)ethylidene]benzohydrazide is not fully understood. However, it has been suggested that this compound exerts its antimicrobial and antifungal activities by inhibiting the synthesis of nucleic acids and proteins in microorganisms. It has also been reported to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
2-nitro-N'-[1-(2-thienyl)ethylidene]benzohydrazide has been reported to have different biochemical and physiological effects. It has been shown to inhibit the growth of different microorganisms such as bacteria, fungi, and viruses. This compound has also been reported to induce cell death in cancer cells. However, further studies are needed to determine the exact biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-nitro-N'-[1-(2-thienyl)ethylidene]benzohydrazide in lab experiments is its broad-spectrum antimicrobial and antifungal activities. This compound has also been shown to have low toxicity levels, making it a potential candidate for drug development. However, one of the limitations of using this compound is its poor solubility in water, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on 2-nitro-N'-[1-(2-thienyl)ethylidene]benzohydrazide. One of the possible directions is the development of new synthetic methods for this compound to improve its yield and purity. Another direction is the investigation of its potential applications in different fields such as agriculture and food preservation. Furthermore, the exploration of the exact mechanism of action and the biochemical and physiological effects of this compound can lead to the development of new drugs for the treatment of different diseases.

Synthesis Methods

The synthesis of 2-nitro-N'-[1-(2-thienyl)ethylidene]benzohydrazide can be achieved through different methods. One of the most common methods involves the reaction of thiosemicarbazide with 2-nitrobenzaldehyde in the presence of ethanol. The reaction mixture is then refluxed for several hours until the product is obtained. Other methods involve the reaction of thiosemicarbazide with different aldehydes or ketones.

Scientific Research Applications

2-nitro-N'-[1-(2-thienyl)ethylidene]benzohydrazide has been extensively studied for its potential applications in various fields. It has been reported to have antimicrobial, antifungal, antiviral, and anticancer properties. This compound has also been used in the treatment of different diseases such as tuberculosis, leprosy, and malaria.